Cas no 7405-13-2 ( )

• Product Name: &nbsp
• CAS No: 7405-13-2
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 979012
• PubChem ID: 24201082
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7405-13-2
• NSC 403219
• NSC-403219
• (2-AMINO-4-METHYLPHENYL)METHANOL HYDROCHLORIDE
• NSC403219
• DTXSID30639645
• (2-Amino-4-methylphenyl)methanol--hydrogen chloride (1/1)
•  

• Inchi： 1S/C8H11NO.ClH/c1-6-2-3-7(5-10)8(9)4-6;/h2-4,10H,5,9H2,1H3;1H
• InChI Key： KNPOKJHQGIRNGF-UHFFFAOYSA-N
• SMILES： Cl.OCC1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.126
• Boiling Point: 295.4°C at 760 mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.601
• PSA: 46.25
• LogP: 2.45270